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Compound of Interest

3-Bromo-2-isopropoxy-5-
Compound Name:
formylphenylboronic acid

Cat. No.: B1284307

An In-depth Technical Guide on the Physical Properties of 3-Bromo-2-isopropoxy-5-
formylphenylboronic acid

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 3-Bromo-2-isopropoxy-5-formylphenylboronic acid, a valuable building block
in organic synthesis. The information is intended for researchers, scientists, and professionals
in the field of drug development and materials science.

Chemical Identity and Structure

3-Bromo-2-isopropoxy-5-formylphenylboronic acid is an organic compound featuring a
phenylboronic acid core with bromo, isopropoxy, and formyl functional groups. These groups
impart specific reactivity and properties to the molecule, making it a versatile reagent in cross-
coupling reactions and other synthetic transformations.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 1072951-86-0[1][2][3]

Molecular Formula C10H12BBrOa4

Molecular Weight 286.91 g/mol

inChi 1S/C10H12BBrO4/c1-6(2)16-10-8(11(14)15)3-
7(5-13)4-9(10)12/h3-6,14-15H,1-2H3

InChl Key JDRHFOMNQQEZJZ-UHFFFAOYSA-N

SMILES String CC(C)Oclc(Br)cc(C=0)cc1B(0)O

Physicochemical Properties

The physical properties of a compound are critical for determining its handling, storage, and
application in experimental settings.

Table 2: Physical Properties of 3-Bromo-2-isopropoxy-5-formylphenylboronic acid

Property Value
Physical Form Powder
Melting Point 105-109 °C
Flash Point Not applicable
Storage Temperature 2-8°C

It is noted that the compound may contain varying amounts of its anhydride form.

Experimental Protocols

While specific experimental protocols for the characterization of this particular compound are
not detailed in the public literature, standard analytical techniques are employed to determine
the properties listed above.
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Melting Point Determination

The melting point of a solid compound is a key indicator of its purity and is typically determined
using a melting point apparatus.

Methodology:

o Asmall, dry sample of the crystalline powder is packed into a capillary tube.
e The capillary tube is placed in the heating block of a melting point apparatus.
e The sample is heated at a controlled rate.

e The temperature at which the substance begins to melt (the first appearance of liquid) and
the temperature at which it becomes completely liquid are recorded. This range is reported
as the melting point.

Purity Assessment

The purity of 3-Bromo-2-isopropoxy-5-formylphenylboronic acid is often stated as a
percentage (e.g., 95%).[2] This is typically determined by chromatographic methods such as
High-Performance Liquid Chromatography (HPLC) or by spectroscopic methods like Nuclear
Magnetic Resonance (NMR) spectroscopy.

General HPLC Methodology:
e A standard solution of the compound is prepared in a suitable solvent.

e The solution is injected into an HPLC system equipped with an appropriate column (e.g.,
C18).

¢ A mobile phase is run through the column to separate the components of the sample.
o Adetector (e.g., UV-Vis) measures the absorbance of the eluting components.

e The purity is calculated based on the area of the peak corresponding to the compound
relative to the total area of all peaks.
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Role in Synthetic Chemistry

Phenylboronic acids are fundamental reagents in organic synthesis, most notably in the
Suzuki-Miyaura cross-coupling reaction. This reaction forms a carbon-carbon bond between
the boronic acid and an organohalide, catalyzed by a palladium complex.

Below is a generalized workflow for a Suzuki-Miyaura coupling reaction, a primary application
for compounds like 3-Bromo-2-isopropoxy-5-formylphenylboronic acid.

Aryl/Vinyl Halide
(R*-X)

Boronic Acid
(R-B(OH)2)

Palladium Catalyst Reaction Mixture Coupled Product
(e.g., Pd(PPh3)4) (R-R)

Base
(e.g., Na2CO3, K3P0O4)

r
i Solvent i
! (e.g., Toluene, THF) 1

____________________
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Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Safety and Handling
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Proper handling of 3-Bromo-2-isopropoxy-5-formylphenylboronic acid is essential in a
laboratory setting.

Table 3: Hazard and Precautionary Information

Category Information

Signal Word Warning

H315: Causes skin irritation. H319: Causes
Hazard Statements serious eye irritation. H335: May cause

respiratory irritation.

Precautionary Codes P261, P305 + P351 + P338

Personal Protective Equipment (PPE) Dust mask type N95 (US), Eyeshields, Gloves

Store in a cool, dry place at the recommended storage temperature of 2-8°C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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